Cas no 2101822-71-1 (1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)-
• CAS No: 2101822-71-1
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 6011832
• PubChem ID: 129266730
• Update Time: 2025-06-08

1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)-
• 3-Chloro-1-isopropyl-1H-pyrazol-4-amine
• EN300-27102508
• SCHEMBL19010802
• 2101822-71-1
• 3-chloro-1-(propan-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C6H10ClN3/c1-4(2)10-3-5(8)6(7)9-10/h3-4H,8H2,1-2H3
• InChI Key： SZHRWJJDSFMIEN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(N)C(Cl)=N1

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 245.6±20.0 °C(Predicted)
• pka: 1.66±0.11(Predicted)

Additional information on 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)-

Chemical Profile of 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- (CAS No. 2101822-71-1)

1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)-, identified by its Chemical Abstracts Service number 2101822-71-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms. The structural motif of pyrazole has garnered considerable attention due to its versatility as a pharmacophore, contributing to the development of various bioactive molecules. The presence of substituents such as a chloro group at the 3-position and an isopropyl group at the 1-position introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

The synthesis of 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- involves multi-step organic transformations that highlight the synthetic prowess in constructing complex molecular architectures. The chloro substitution at the 3-position of the pyrazole ring enhances its reactivity, enabling further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This reactivity is particularly valuable in medicinal chemistry, where such intermediates serve as building blocks for more intricate drug candidates. The isopropyl group at the 1-position contributes to steric hindrance, which can modulate binding interactions within biological targets, thereby influencing pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern of 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- makes it an intriguing subject for investigating its potential therapeutic applications. For instance, the chloro group can serve as a handle for further derivatization, allowing chemists to explore novel analogs with enhanced efficacy or improved selectivity against specific biological targets.

One of the most compelling aspects of this compound is its potential role in developing targeted therapies. The pyrazole core is known to interact with various enzymes and receptors, making it a versatile scaffold for drug design. The chloro and isopropyl substituents fine-tune these interactions by influencing electronic distributions and steric environments around the binding site. This balance is crucial for achieving high-affinity binding while minimizing off-target effects. Recent computational studies have suggested that derivatives of this compound may exhibit promising activity against enzymes involved in cancer progression, warranting further experimental validation.

The pharmaceutical industry has increasingly relied on structure-based drug design approaches to accelerate the discovery of new therapeutics. 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- exemplifies how strategic functionalization can yield compounds with tailored properties for optimal biological activity. High-throughput screening (HTS) campaigns have identified several pyrazole derivatives with potent pharmacological effects, underscoring their significance in drug development pipelines. The compound’s molecular framework allows for rapid optimization through combinatorial chemistry and library synthesis techniques, facilitating the identification of lead compounds for preclinical evaluation.

Advances in synthetic methodologies have also contributed to the growing interest in pyrazole derivatives like 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)-. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable synthesis routes. These innovations not only reduce production costs but also allow for greater flexibility in modifying the molecular structure to improve pharmacological properties. Such advancements are critical for translating promising candidates into viable drugs that meet regulatory standards and deliver therapeutic benefits to patients.

The biological evaluation of 1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- has been complemented by spectroscopic and crystallographic studies to elucidate its interaction with biological targets at an atomic level. X-ray crystallography has revealed detailed insights into how this compound binds to enzymes or receptors, providing a foundation for rational drug design modifications. Additionally, computational modeling techniques such as molecular dynamics simulations have been employed to predict dynamic conformational changes and binding affinities. These combined approaches offer a comprehensive understanding of the compound’s mechanism of action and potential therapeutic relevance.

In conclusion,1H-Pyrazol-4-amine, 3-chloro-1-(1-methylethyl)- (CAS No. 2101822-71-1) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis highlights modern organic chemistry techniques while its applications span across various therapeutic areas requiring innovative molecular scaffolds. As research continues to uncover new derivatives with enhanced properties, this compound stands as a testament to the importance of heterocyclic chemistry in addressing unmet medical needs through targeted drug development initiatives.